Cas no 2680856-13-5 (4-methoxy-3,10-diazabicyclo4.3.1dec-3-ene)

• Product Name: 4-methoxy-3,10-diazabicyclo4.3.1dec-3-ene
• CAS No: 2680856-13-5
• MF: C₉H₁₆N₂O
• MW: 168.236142158508
• CID: 5650419
• PubChem ID: 165909275
• Update Time: 2025-06-08

4-methoxy-3,10-diazabicyclo4.3.1dec-3-ene Chemical and Physical Properties

Names and Identifiers

• 4-methoxy-3,10-diazabicyclo[4.3.1]dec-3-ene
• EN300-28270978
• 2680856-13-5
• 4-methoxy-3,10-diazabicyclo4.3.1dec-3-ene

• Inchi： 1S/C9H16N2O/c1-12-9-5-7-3-2-4-8(11-7)6-10-9/h7-8,11H,2-6H2,1H3
• InChI Key： UQJSEQZFLQXFFB-UHFFFAOYSA-N
• SMILES： O(C)C1CC2CCCC(CN=1)N2

Computed Properties

• Exact Mass: 168.126263138g/mol
• Monoisotopic Mass: 168.126263138g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 12
• Rotatable Bond Count: 1
• Complexity: 191
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.3
• Topological Polar Surface Area: 33.6Ų

Additional information on 4-methoxy-3,10-diazabicyclo4.3.1dec-3-ene

Comprehensive Overview of 4-Methoxy-3,10-diazabicyclo[4.3.1]dec-3-ene (CAS No. 2680856-13-5)

The compound 4-methoxy-3,10-diazabicyclo[4.3.1]dec-3-ene (CAS No. 2680856-13-5) represents a unique class of nitrogen-containing heterocycles, which have garnered significant attention in pharmaceutical and materials science research. Its bicyclic structure and methoxy functional group contribute to its versatility in synthetic applications, particularly in the development of bioactive molecules and catalysts. Researchers are increasingly exploring its potential due to its molecular rigidity and electron-rich properties, which make it a promising candidate for drug discovery and organic synthesis.

In recent years, the demand for novel heterocyclic compounds like 4-methoxy-3,10-diazabicyclo[4.3.1]dec-3-ene has surged, driven by advancements in medicinal chemistry and green chemistry. This compound’s structural motif aligns with current trends in designing selective enzyme inhibitors and ligands for metal-organic frameworks (MOFs). Its CAS No. 2680856-13-5 is frequently searched in academic databases, reflecting its growing relevance in high-throughput screening and computational chemistry studies.

The synthetic routes for 4-methoxy-3,10-diazabicyclo[4.3.1]dec-3-ene often involve multicomponent reactions or ring-closing metathesis, techniques that are pivotal in modern organic synthesis. Its methoxy group enhances solubility in polar solvents, a feature highly valued in formulation development for pharmaceuticals. Additionally, its aza-bicyclic core is structurally analogous to fragments found in natural alkaloids, sparking interest in its potential biological activities, such as antimicrobial or anti-inflammatory effects.

From an industrial perspective, CAS No. 2680856-13-5 is often discussed in the context of scalable synthesis and process optimization. Companies specializing in custom synthesis and fine chemicals are actively investigating its production to meet the needs of R&D laboratories and academic institutions. The compound’s stability under ambient conditions and compatibility with diverse reaction conditions further bolster its appeal.

Environmental and sustainability considerations are also shaping research around 4-methoxy-3,10-diazabicyclo[4.3.1]dec-3-ene. Scientists are exploring catalyst-free synthesis methods and biodegradable derivatives to align with green chemistry principles. This focus resonates with broader industry shifts toward eco-friendly chemical production, a topic frequently queried in scientific search engines.

In summary, 4-methoxy-3,10-diazabicyclo[4.3.1]dec-3-ene (CAS No. 2680856-13-5) exemplifies the intersection of innovation in heterocyclic chemistry and practical applications. Its structural uniqueness and functional adaptability position it as a compound of enduring interest across multiple scientific disciplines. As research continues, its role in next-generation therapeutics and advanced materials is likely to expand, addressing some of the most pressing challenges in modern science.